4-chloro-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide
Description
4-chloro-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide is a chemical compound that belongs to the class of benzamides. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Antimicrobial Activity
4-Chloro-N-(4-methoxyphenyl)benzamide exhibits antimicrobial properties, making it relevant in the fight against bacterial and fungal infections. Researchers have investigated its efficacy against specific pathogens, including Gram-positive and Gram-negative bacteria. The compound’s mode of action and potential mechanisms of resistance are areas of ongoing study .
Anticancer Potential
Studies have explored the antiproliferative effects of this compound on cancer cells. It may interfere with cell cycle progression, induce apoptosis, or inhibit specific signaling pathways. Researchers aim to understand its selectivity toward cancer cells while minimizing toxicity to healthy tissues. Further investigations into its molecular targets and synergistic effects with other anticancer agents are essential .
Anti-inflammatory Properties
4-Chloro-N-(4-methoxyphenyl)benzamide has shown promise as an anti-inflammatory agent. It may modulate inflammatory pathways, such as NF-κB, COX-2, and cytokines. Researchers investigate its potential for managing chronic inflammatory conditions, including arthritis and inflammatory bowel diseases .
Neuroprotective Effects
The compound’s structure suggests possible neuroprotective properties. Studies have explored its impact on neuronal cell viability, oxidative stress, and neuroinflammation. Researchers aim to uncover its potential in treating neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
Analgesic Activity
4-Chloro-N-(4-methoxyphenyl)benzamide may possess analgesic properties. Investigations focus on its ability to modulate pain pathways, including nociceptive receptors and neurotransmitters. Understanding its mechanism of action could lead to novel pain management strategies .
Synthetic Applications
Beyond its biological activities, the compound serves as a building block in organic synthesis. Researchers use it to create more complex molecules, such as derivatives with altered pharmacological profiles. Its synthetic versatility contributes to drug discovery and development .
properties
IUPAC Name |
4-chloro-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3/c1-24-16-8-6-15(7-9-16)21-11-14(10-17(21)22)20-18(23)12-2-4-13(19)5-3-12/h2-9,14H,10-11H2,1H3,(H,20,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJQDJGWFVPXZLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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